Cas no 919087-65-3 (3-Butenoic acid, 2-methyl-, 1,1-dimethylethyl ester)

• Product Name: 3-Butenoic acid, 2-methyl-, 1,1-dimethylethyl ester
• CAS No: 919087-65-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 766820
• PubChem ID: 53752423
• Update Time: 2025-04-19

3-Butenoic acid, 2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-methylbut-3-enoate
• DTXSID90706408
• 919087-65-3

• Inchi： 1S/C9H16O2/c1-6-7(2)8(10)11-9(3,4)5/h6-7H,1H2,2-5H3
• InChI Key： CFECSJGONLRCJC-UHFFFAOYSA-N
• SMILES： O(C(C(C=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų